N~1~-(3,5-dimethylphenyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-nitroanilino]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H21N3O5S/c1-16-11-17(2)13-18(12-16)23-22(26)15-24(19-7-6-8-20(14-19)25(27)28)31(29,30)21-9-4-3-5-10-21/h3-14H,15H2,1-2H3,(H,23,26)
• InChI Key: ROZKTINNRSQVTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN(C2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C22H21N3O5S
• Molecular Weight: 439.5 g/mol

Description

N~1~-(3,5-dimethylphenyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as DMSO-PG, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a glycinamide derivative that has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of N~1~-(3,5-dimethylphenyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide is not fully understood, but it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in disease progression. This compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in cancer metastasis and inflammation. This compound has also been shown to modulate the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in regulating the immune response and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. This compound has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

N~1~-(3,5-dimethylphenyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has several advantages for lab experiments. This compound is stable and can be easily synthesized in large quantities. This compound is also water-soluble, which makes it easy to administer in vivo. However, this compound has some limitations, including its relatively low potency and selectivity, which may limit its therapeutic applications.

Future Directions

There are several future directions for research on N~1~-(3,5-dimethylphenyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide. One area of research is to optimize the synthesis of this compound to improve its potency and selectivity. Another area of research is to explore the potential therapeutic applications of this compound in other diseases, such as cardiovascular disease and diabetes. Additionally, research is needed to further elucidate the mechanism of action of this compound and its downstream effects on cellular signaling pathways.

Scientific Research Applications

N~1~-(3,5-dimethylphenyl)-N~2~-(3-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders.